Cas no 85154-19-4 (2-(hexadecylmethylamino)propanol)

• Product name: 2-(hexadecylmethylamino)propanol
• CAS No: 85154-19-4
• MF: C₂₀H₄₃NO
• MW: 313.56152
• CID: 887349
• PubChem ID: 21149628

2-(hexadecylmethylamino)propanol Chemical and Physical Properties

Names and Identifiers

• 2-(hexadecylmethylamino)propanol
• 2-[hexadecyl(methyl)amino]propan-1-ol
• DTXSID201005603
• EINECS 285-900-3
• 85154-19-4
• NS00063801

• Inchi： InChI=1S/C20H43NO/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21(3)20(2)19-22/h20,22H,4-19H2,1-3H3
• InChI Key： GMIJAQKASIFZNY-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCN(C)C(C)CO

Computed Properties

• Exact Mass: 313.334465
• Monoisotopic Mass: 313.334465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 18
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 32.3

Experimental Properties

• Density: 0.858
• Boiling Point: 425.4°C at 760 mmHg
• Flash Point: 16.3°C
• Refractive Index: 1.458